[4-(5-Methyl-1H-benzimidazol-2-yl)cyclohexyl]-methylamine

• IUPAC Name: [4-(6-methyl-1H-benzimidazol-2-yl)cyclohexyl]methanamine
• InChI: InChI=1S/C15H21N3/c1-10-2-7-13-14(8-10)18-15(17-13)12-5-3-11(9-16)4-6-12/h2,7-8,11-12H,3-6,9,16H2,1H3,(H,17,18)
• InChI Key: HVMIDSJYEROFEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)C3CCC(CC3)CN
• Molecular Formula: C15H21N3
• DSSTOX Substance ID: DTXSID901206212
• Molecular Weight: 243.35 g/mol
• CAS RN: 933682-43-0

Description

“[4-(5-Methyl-1H-benzimidazol-2-yl)cyclohexyl]-methylamine” is a compound with the CAS Number: 933682-43-0 and a molecular weight of 243.35. It is also known by its IUPAC name [4- (5-methyl-1H-benzimidazol-2-yl)cyclohexyl]methanamine.

Synthesis Analysis

The synthesis of benzimidazole derivatives has attracted much attention from chemists and numerous articles on the synthesis of this class of heterocyclic compound have been reported over the years. The condensation between 1,2-benzenediamine and aldehydes has received intensive interest, while many novel methods have been developed.

Molecular Structure Analysis

The InChI Code for this compound is 1S/C15H21N3/c1-10-2-7-13-14 (8-10)18-15 (17-13)12-5-3-11 (9-16)4-6-12/h2,7-8,11-12H,3-6,9,16H2,1H3, (H,17,18). This indicates the molecular structure of the compound.

Chemical Reactions Analysis

Benzimidazoles are a class of heterocyclic compounds in which a benzene ring is fused to the 4 and 5 positions of an imidazole ring. The rearrangement of quinoxaline–benzimidazole and the new quinoxalinone–benzimidazol (on)e rearrangements in particular when exposed to nucleophilic rearrangements for the synthesis of various biheterocyclic motifs have been described.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 243.35. More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Antibacterial Activity

. For instance, some imidazole derivatives have shown significant activity against resistant organisms, including methicillin and vancomycin-resistant S. .

Antimycobacterial Activity

. While specific studies on “[4-(5-Methyl-1H-benzimidazol-2-yl)cyclohexyl]-methylamine” are not available, it’s plausible that this compound may also exhibit similar properties due to its imidazole core.

Anti-inflammatory Activity

. This suggests that “[4-(5-Methyl-1H-benzimidazol-2-yl)cyclohexyl]-methylamine” could potentially be used in the treatment of inflammatory conditions.

Antitumor Activity

. This suggests that “[4-(5-Methyl-1H-benzimidazol-2-yl)cyclohexyl]-methylamine” might also have potential applications in cancer therapy.

Antidiabetic Activity

. This indicates that “[4-(5-Methyl-1H-benzimidazol-2-yl)cyclohexyl]-methylamine” could potentially be used in the management of diabetes.

Antifungal Activity

. This suggests that “[4-(5-Methyl-1H-benzimidazol-2-yl)cyclohexyl]-methylamine” could potentially be used in the treatment of fungal infections.

Safety and Hazards

The compound is labeled as an irritant according to its MSDS. More specific safety and hazard information was not found in the search results.

Future Directions

The development of new benzimidazole derivatives and their potential applications in various fields, especially in medicine, is a promising area of research. The optimization of benzimidazole-based structures has resulted in marketed drugs, e.g. omeprazole and pimobendan.